4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
Overview
Description
4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile (4-M5-TMDPC) is a novel organic compound with a wide range of applications in scientific research. It is a highly stable, crystalline solid that is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). 4-M5-TMDPC has been used in a variety of studies, ranging from drug discovery to materials science. It has been found to have a range of biochemical and physiological effects, and its advantages and limitations for laboratory experiments are now being explored.
Scientific Research Applications
4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile has been used in a variety of scientific research applications. It has been used in the synthesis of new organic compounds and materials, as well as in the development of new drugs and drug delivery systems. In addition, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile has been used in the study of enzyme kinetics, protein-ligand interactions, and the design of new drug delivery systems.
Mechanism of Action
The mechanism of action of 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile is not yet fully understood. However, it is believed to interact with proteins in a specific manner, and its binding affinity for certain proteins is thought to be responsible for its biochemical and physiological effects. In addition, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile has been found to act as a catalyst in certain reactions, and its ability to increase the rate of certain chemical reactions is also believed to be responsible for its effects.
Biochemical and Physiological Effects
4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile has been found to have a range of biochemical and physiological effects. It has been found to interact with a variety of proteins, including enzymes, receptors, and transporters. In addition, it has been found to have anti-inflammatory, anti-bacterial, and anti-cancer properties. It has also been found to have an effect on the regulation of gene expression and cell proliferation.
Advantages and Limitations for Lab Experiments
4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile has a number of advantages and limitations for laboratory experiments. One of the main advantages of 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile is its stability. It is highly stable and soluble in common organic solvents, making it ideal for use in a variety of laboratory experiments. In addition, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile has a high binding affinity for proteins, making it useful for studying protein-ligand interactions. However, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile is not water-soluble, which can limit its use in certain experiments.
Future Directions
The future of 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile is promising. Its range of biochemical and physiological effects make it an attractive target for further research. In particular, its anti-inflammatory, anti-bacterial, and anti-cancer properties make it a promising candidate for further drug discovery and development. In addition, its ability to act as a catalyst in certain reactions could lead to the development of new materials and compounds. Finally, its high binding affinity for proteins could lead to the development of new drug delivery systems and the design of new drugs.
Synthesis Methods
4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile can be synthesized from 4-methyl-5-pyridine-3-carbonitrile (4-M5-P3C) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (TMD) in two steps. The first step involves the reaction of 4-M5-P3C with a base such as sodium hydroxide to produce 4-methyl-5-(4-hydroxypyridine-3-carbonitrile) (4-M5-H3C). The second step involves the reaction of 4-M5-H3C with TMD to produce 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile involves the reaction of 4-methyl-3-cyanopyridine with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "4-methyl-3-cyanopyridine", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "To a solution of 4-methyl-3-cyanopyridine in anhydrous tetrahydrofuran, add the palladium catalyst and stir for 10 minutes.", "Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile." ] } | |
CAS RN |
1624715-00-9 |
Product Name |
4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile |
Molecular Formula |
C13H17BN2O2 |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(difluoromethyl)-3-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane](/img/structure/B6148789.png)